Dimethoxymethane Dimethoxymethane Dimethoxymethane (DMM, methylal) is a biodegradable dimethyl acetal. It can be synthesized by acid catalyzed condensation of formaldehyde with methanol. It is amphiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with good dissolving power. DMM is considered as a potential alternative fuel and fuel additive due to its high oxygen content and its ability to enhance the combustion characteristics of diesel and petrol. Its thermal diffusivity has been determined by photoacoustic method. Analysis of the molecular structure of DMM by electron diffraction technique shows that it has C2 symmetry with a gauche-gauche conformation.
Formaldehyde dimethyl acetal (FDA, FDMA, FADMA, dimethoxymethane, DMM, methylal) is a biodegradable dimethyl acetal. It has been synthesized by condensing formaldehyde with methanol in the presence of acid catalyst. It is ampiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with excellent dissolving power. It is reported to form trimethylorthoformate by anodic methoxylation in basic methanol.
Formaldehyde dimethyl acetal (FDA, FDMA, FADMA, dimethoxymethane, DMM, methylal) is a biodegradable dimethyl acetal. It has been synthesized by condensing formaldehyde with methanol in the presence of acid catalyst. It is amphiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with excellent dissolving power. It is reported to form trimethylorthoformate by anodic methoxylation in basic methanol.
Formaldehyde dimethyl acetal is formed as a by-product during the production of trioxane, a crucial intermediate for the manufacture of polyacetal plastics.
Dimethoxymethane is an acetal that is the dimethyl acetal derivative of formaldehyde. It is an acetal and a diether. It derives from a methanediol.
Methylal appears as a clear colorless liquid with a chloroform-like odor. Flash point 0°F. Boiling point 42.3°C. Density 0.864 g / cm3 at 68°F (20°C). Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 109-87-5
VCID: VC21185386
InChI: InChI=1S/C3H8O2/c1-4-3-5-2/h3H2,1-2H3
SMILES: COCOC
Molecular Formula: C3H8O2
CH2-(OCH3)2
C3H8O2
Molecular Weight: 76.09 g/mol

Dimethoxymethane

CAS No.: 109-87-5

Cat. No.: VC21185386

Molecular Formula: C3H8O2
CH2-(OCH3)2
C3H8O2

Molecular Weight: 76.09 g/mol

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Dimethoxymethane - 109-87-5

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Description Dimethoxymethane (DMM, methylal) is a biodegradable dimethyl acetal. It can be synthesized by acid catalyzed condensation of formaldehyde with methanol. It is amphiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with good dissolving power. DMM is considered as a potential alternative fuel and fuel additive due to its high oxygen content and its ability to enhance the combustion characteristics of diesel and petrol. Its thermal diffusivity has been determined by photoacoustic method. Analysis of the molecular structure of DMM by electron diffraction technique shows that it has C2 symmetry with a gauche-gauche conformation.
Formaldehyde dimethyl acetal (FDA, FDMA, FADMA, dimethoxymethane, DMM, methylal) is a biodegradable dimethyl acetal. It has been synthesized by condensing formaldehyde with methanol in the presence of acid catalyst. It is ampiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with excellent dissolving power. It is reported to form trimethylorthoformate by anodic methoxylation in basic methanol.
Formaldehyde dimethyl acetal (FDA, FDMA, FADMA, dimethoxymethane, DMM, methylal) is a biodegradable dimethyl acetal. It has been synthesized by condensing formaldehyde with methanol in the presence of acid catalyst. It is amphiphilic in nature with low viscosity, surface tension and boiling point. It is a flammable, highly volatile solvent with excellent dissolving power. It is reported to form trimethylorthoformate by anodic methoxylation in basic methanol.
Formaldehyde dimethyl acetal is formed as a by-product during the production of trioxane, a crucial intermediate for the manufacture of polyacetal plastics.
Dimethoxymethane is an acetal that is the dimethyl acetal derivative of formaldehyde. It is an acetal and a diether. It derives from a methanediol.
Methylal appears as a clear colorless liquid with a chloroform-like odor. Flash point 0°F. Boiling point 42.3°C. Density 0.864 g / cm3 at 68°F (20°C). Vapors heavier than air.
CAS No. 109-87-5
Molecular Formula C3H8O2
CH2-(OCH3)2
C3H8O2
Molecular Weight 76.09 g/mol
IUPAC Name dimethoxymethane
Standard InChI InChI=1S/C3H8O2/c1-4-3-5-2/h3H2,1-2H3
Standard InChI Key NKDDWNXOKDWJAK-UHFFFAOYSA-N
SMILES COCOC
Canonical SMILES COCOC
Boiling Point 108 °F at 760 mm Hg (USCG, 1999)
42.0 °C
41.6 °C @ 760 MM HG
42 °C
111°F
Colorform COLORLESS, CLEAR LIQUID
Colorless solid.
Flash Point 0 °F (USCG, 1999)
-26 °F (-32 °C) (OPEN CUP)
-31 °C c.c.
-26°F (open cup)
(oc) -26°F
Melting Point -157 °F (USCG, 1999)
-104.8 °C
-105 °C
-157°F

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